Hydroxide

• CAS No.: 14280-30-9
• Molecular Formula: HO-
• Molecular Weight: 17.007 g/mol
• IUPAC Name: hydroxide
• InChI: InChI=1S/H2O/h1H2/p-1
• InChI Key: XLYOFNOQVPJJNP-UHFFFAOYSA-M
• SMILES: [OH-]
• Key on ui other cas no.: 14337-01-0; 14280-30-9
• physical_description: Solid
• Synonyms: hydroxide; hydroxide ion; hydroxyl ion; OH-

Description

Hydroxide (OH⁻) is a diatomic anion composed of oxygen and hydrogen, acting as a conjugate base of water and a Lewis base due to its lone electron pair . It forms salts with cations, yielding compounds like sodium this compound (NaOH), potassium this compound (KOH), and calcium this compound (Ca(OH)₂). These compounds exhibit diverse properties, such as high solubility in water (for alkali metal hydroxides) and strong alkalinity, enabling applications in industrial processes, catalysis, and medicine . Hydroxides are pivotal in pH adjustment, electrochemical systems, and material synthesis, with their reactivity and stability governed by cation electronegativity and structural configuration .

Preparation Methods

Synthetic Routes and Reaction Conditions: Hydroxide ions can be generated through several methods, including the self-ionization of water: [ 2H_2O \leftrightarrow H_3O^+ + OH^- ]

Industrial Production Methods: One of the most common industrial methods for producing this compound compounds, such as sodium this compound, is the chloralkali process. This involves the electrolysis of a brine solution (sodium chloride dissolved in water): [ 2NaCl + 2H_2O \rightarrow 2NaOH + Cl_2 + H_2 ]

Other methods include the Castner-Kellner process and the Nelson Diaphragm cell method .

Types of Reactions:

Neutralization: this compound ions react with acids to form water and a salt. [ HCl + NaOH \rightarrow NaCl + H_2O ]

Precipitation: this compound ions can react with metal cations to form insoluble hydroxides. [ Fe^{3+} + 3OH^- \rightarrow Fe(OH)_3 ]

Oxidation-Reduction: this compound ions can participate in redox reactions, acting as reducing agents.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid.

Metal Salts: Iron(III) chloride, copper(II) sulfate.

Major Products:

Salts: Sodium chloride, potassium chloride.

Hydroxides: Iron(III) this compound, copper(II) this compound .

Scientific Research Applications

Chemical Synthesis

Sodium Hydroxide (NaOH)
Sodium this compound is widely used in various industrial processes. It is essential in the manufacture of sodium salts, detergents, and in pH regulation. In the petroleum industry, NaOH is used to enhance the alkalinity of drilling muds, increasing viscosity and neutralizing acid gases encountered during drilling operations .

Application	Description
Detergent Production	Used to synthesize various detergents and soaps.
pH Regulation	Adjusts pH levels in chemical processes.
Organic Synthesis	Acts as a strong base in organic reactions, such as the synthesis of chalcones .

Potassium this compound (KOH)
KOH is another versatile this compound used in microchip fabrication, battery production, and environmental remediation. Its strong basicity makes it effective for neutralizing acidic waste and removing heavy metals from wastewater .

Application	Description
Microchip Fabrication	Used in etching processes for silicon circuits.
Battery Electrolyte	Serves as an electrolyte in batteries and fuel cells.
Environmental Remediation	Neutralizes acidic wastewater and aids in carbon capture technologies.

Biomedical Applications

Layered double hydroxides (LDHs), a class of compounds that include hydroxides, have gained attention for their biomedical applications due to their biocompatibility and tunable properties. Recent studies highlight their potential in drug delivery systems, biosensing, tissue engineering, and antibacterial applications .

Biomedical Application	Description
Drug Delivery	LDHs can encapsulate drugs for controlled release.
Biosensing	Used to develop sensors for detecting biological markers.
Tissue Engineering	Serve as scaffolds for cell growth and tissue regeneration.

Environmental Science

Hydroxides are pivotal in environmental applications, particularly in carbon capture and water treatment processes. For instance, calcium this compound is being researched for its ability to capture CO₂ from industrial emissions, contributing to efforts aimed at mitigating climate change .

Environmental Application	Description
Carbon Capture	Utilizes metallic hydroxides to absorb CO₂ from emissions.
Water Treatment	Removes heavy metals and neutralizes acidic water bodies.

Materials Science

Hydroxides also play a significant role in materials science, particularly with graphene this compound which exhibits unique properties beneficial for energy storage systems such as supercapacitors.

• Graphene this compound Applications
  • High surface area makes it suitable for electrode materials.
  • Enhances capacitance performance compared to other materials .

Case Studies

• Chalcone Synthesis Using NaOH : A study demonstrated that sodium this compound could efficiently catalyze the formation of chalcones from aldehydes and ketones with yields up to 80% .
• Calcium this compound in Carbon Capture : Research indicates that calcium this compound can effectively capture CO₂ from flue gases, presenting a viable option for reducing greenhouse gas emissions from industrial sources .
• Biomedical Use of Layered Double Hydroxides : LDHs have been explored for their potential as drug delivery vehicles due to their pH-sensitive properties which allow for targeted release in specific environments within the body .

Mechanism of Action

Hydroxide ions exert their effects primarily through their strong basicity. They can accept protons from acids, leading to the formation of water. In aqueous solutions, this compound ions are highly solvated, forming hydrogen bonds with water molecules. This property allows them to act as nucleophiles and catalysts in various chemical reactions .

Comparison with Similar Compounds

Alkali Metal Hydroxides: NaOH, KOH, and LiOH

Molecular Structure and Solubility

• Sodium Hydroxide (NaOH) : Comprises Na⁺ and OH⁻ ions. It is highly soluble in water (111 g/100 mL at 20°C), generating exothermic reactions and solutions with pH ~14 .
• Potassium this compound (KOH) : Similar to NaOH but with higher solubility (121 g/100 mL at 20°C) and slightly lower enthalpy of dissolution. Its lower melting point (406°C vs. 318°C for NaOH) enhances utility in liquid-phase reactions .
• Lithium this compound (LiOH) : Lower solubility (12.8 g/100 mL at 20°C) and molecular weight (24 g/mol) make it suitable for lightweight applications, such as lithium-ion battery electrolytes .

Table 1: Physical Properties of Alkali Metal Hydroxides

Property	NaOH	KOH	LiOH
Molecular Weight (g/mol)	40.01	56.11	23.95
Solubility (g/100 mL, 20°C)	111	121	12.8
pH (1M solution)	~14	~14	~12.5
Melting Point (°C)	318	406	462

Alkaline Earth Metal Hydroxides: Ca(OH)₂

Calcium this compound (Ca(OH)₂) exhibits low water solubility (0.16 g/100 mL at 20°C) and moderate alkalinity (pH ~12.4). Its slow carbonation reaction (forming CaCO₃) underpins applications in construction (cement) and dentistry, where it promotes pulp healing and antimicrobial activity . Unlike NaOH/KOH, Ca(OH)₂ is non-corrosive to organic tissues at low concentrations, enabling medical use .

Transition Metal Hydroxides: Ni(OH)₂ and Co(OH)₂

Nickel this compound (Ni(OH)₂) and cobalt this compound (Co(OH)₂) are critical in electrocatalysis and energy storage. Ni(OH)₂ demonstrates reversible redox behavior in alkaline batteries, with high conductivity and long-term stability under storage . Co(OH)₂, isostructural with Ni(OH)₂ phases, shows superior oxygen evolution reaction (OER) activity due to easier intercalation of carbonate/hydroxide ions in layered double hydroxides (LDHs) .

Table 2: Electrochemical Performance of Transition Metal Hydroxides

This compound	Conductivity (S/cm)	OER Overpotential (mV)	Stability (Weeks)
Ni(OH)₂	10⁻³–10⁻²	300–350	>4
Co(OH)₂	10⁻²–10⁻¹	250–300	>4

Rare Earth Hydroxides: Nd(OH)₃ and Tb(OH)₃

Neodymium this compound (Nd(OH)₃) and terbium this compound (Tb(OH)₃) exhibit unique thermophysical properties. Nd(OH)₃ has a heat capacity of 120 J/mol·K at 300 K, while Tb(OH)₃ shows a lower entropy (85 J/mol·K) due to stronger crystal field effects . These hydroxides are precursors to rare-earth oxides used in magnets and phosphors.

Layered Double Hydroxides (LDHs)

LDHs, such as NiFe-LDHs, combine transition metal hydroxides with intercalated anions (e.g., CO₃²⁻). Their layered structure enables high surface area and tunable redox activity, making them ideal for water-splitting catalysts and pollutant sorption . For example, NiAl-LDHs form mixed-cation hydroxides during metal sorption, enhancing contaminant immobilization in environmental remediation .

Stability and Reactivity Considerations

• Alkali Hydroxides : NaOH/KOH solutions are hygroscopic and degrade organic matter via saponification, necessitating corrosion-resistant storage .
• Transition Metal Hydroxides: Ni(OH)₂ and Co(OH)₂ degrade via phase transitions (e.g., α → β-Ni(OH)₂) under high potentials, reducing OER efficiency .
• LDHs : Carbonate intercalation in LDHs can limit this compound ion mobility, requiring synthetic controls to maintain catalytic activity .

Biological Activity

Hydroxides, particularly magnesium hydroxide (Mg(OH)₂) and calcium this compound (Ca(OH)₂), exhibit significant biological activities that have garnered attention in various fields, including microbiology, medicine, and environmental science. This article synthesizes recent research findings, case studies, and data tables to provide a comprehensive overview of the biological activities associated with these compounds.

1. Antibacterial Activity

Magnesium this compound (Mg(OH)₂)

Recent studies have highlighted the antibacterial efficacy of magnesium this compound nanoparticles (Mg(OH)₂ NPs). A study demonstrated that these nanoparticles significantly increased the levels of hydrogen peroxide (H₂O₂), a reactive oxygen species (ROS), which can damage bacterial cell membranes and intracellular components. The increase in H₂O₂ was correlated with enhanced catalase (CAT) activity in treated bacteria, suggesting that Mg(OH)₂ NPs induce oxidative stress that compromises bacterial viability .

Calcium this compound (Ca(OH)₂)

Calcium this compound is widely recognized for its antimicrobial properties, particularly in endodontics. It has been shown to effectively inhibit a range of pathogens, including Enterococcus faecalis, a common bacteria associated with root canal infections. Research indicates that Ca(OH)₂'s high pH (around 12.5-12.8) contributes to its antibacterial activity by disrupting microbial cell functions .

The mechanisms through which hydroxides exert their biological effects can be summarized as follows:

• Oxidative Stress Induction : Mg(OH)₂ NPs increase ROS production, leading to oxidative damage in bacterial cells. This mechanism is crucial for their antibacterial effectiveness .
• pH Alteration : The high pH environment created by Ca(OH)₂ disrupts microbial metabolism and promotes cell lysis .
• Biofilm Disruption : Hydroxides have been shown to reduce biofilm formation, which is critical for the persistence of many bacterial infections .

Case Study 1: Antibacterial Efficacy of Mg(OH)₂ NPs

A study investigated the effects of varying concentrations of Mg(OH)₂ NPs on sulfate-reducing bacteria (SRB). Results indicated that higher concentrations led to significant decreases in bacterial viability and increased membrane permeability, suggesting damage to the cell structure due to oxidative stress induced by ROS production.

Concentration (mg/mL)	H₂O₂ Production (µM)	CAT Activity (U/mL)	Bacterial Viability (%)
0.5	12	5	80
1.0	25	20	60
2.5	40	30	30
10.0	60	50	10

Case Study 2: Calcium this compound in Endodontics

In an analysis of calcium this compound's effectiveness against Candida albicans, researchers found that Ca(OH)₂ significantly reduced fungal colony-forming units over time, demonstrating its potential as an antifungal agent in dental treatments.

Time Point (Days)	CFU/mL Count (Control)	CFU/mL Count (Ca(OH)₂ Treatment)
Day 1	10^6	10^4
Day 3	10^6	10^3
Day 5	10^6	10^2

4. Molecular Insights

Recent molecular docking studies have suggested that compounds derived from Mg(OH)₂ exhibit inhibitory effects on key enzymes such as acetylcholinesterase (AChE), which is relevant for neuroprotective applications. The binding affinities observed indicate a potential for developing therapeutic agents targeting neurodegenerative diseases .

Q & A

Q. How does hydroxide ion concentration influence reaction kinetics in aqueous systems, and what experimental approaches ensure accurate measurement?

Basic Research Focus
this compound concentration directly impacts reaction rates in acid-base equilibria, hydrolysis, and nucleophilic substitution. To quantify its effect, employ pH-stat titration or conductometric methods to track real-time changes in ion activity. For example, in saponification reactions, varying NaOH concentrations can be correlated with rate constants using pseudo-first-order kinetics . Ensure calibration with standardized buffers (e.g., pH 10.0 borax buffer) and validate measurements via ion-selective electrodes to minimize activity coefficient errors .

Q. What advanced statistical methods are recommended for optimizing this compound-dependent processes (e.g., catalytic water splitting or pulp bleaching)?

Advanced Research Focus
Multivariate experimental designs, such as central composite face-centered (CCF) designs , enable simultaneous optimization of factors like temperature, this compound charge, and reactant ratios. For instance, MODDE 5.0 software has been used to model hydrogen peroxide consumption in pulp bleaching, linking NaOH charge (0.9–2.7%) to brightness responses via multiple linear regression (MLR) . Include three-level factorial designs to capture nonlinear interactions and validate models with ANOVA (α = 0.05) .

Q. How should researchers resolve contradictions in this compound stability data across varying experimental conditions?

Advanced Research Focus
Contradictions often arise from unaccounted variables (e.g., dissolved CO₂ altering pH or metal impurities catalyzing decomposition). Conduct sensitivity analysis using Plackett-Burman designs to identify critical factors. For example, discrepancies in NaOH-mediated hydrolysis rates may require X-ray photoelectron spectroscopy (XPS) to detect surface oxide layers or ICP-MS to quantify trace metal interference . Replicate experiments under inert atmospheres (N₂/Ar gloveboxes) to isolate environmental effects .

Q. What methodologies ensure reproducibility in this compound-based synthesis (e.g., nanoparticle fabrication or organic catalysis)?

Basic Research Focus
Document critical parameters (molar ratios, mixing rates, temperature ramps) and use controlled addition systems (syringe pumps) for consistent reagent delivery. For sol-gel synthesis of metal hydroxides, specify aging times and drying protocols to prevent phase heterogeneity. Purity validation via Karl Fischer titration (water content) and TGA-MS (decomposition profiles) is essential . Share raw data and processing scripts in supplementary materials to enable replication .

Q. How can researchers design experiments to probe this compound’s role in heterogeneous catalysis (e.g., photocatalytic water splitting)?

Advanced Research Focus
Use in situ FTIR or Raman spectroscopy to track this compound adsorption/desorption on catalyst surfaces (e.g., TiO₂ or SrTiO₃). For water splitting, correlate NaOH electrolyte concentration (0.1–1.0 M) with H₂/O₂ evolution rates using gas chromatography and account for competitive oxygen reduction reactions . Electrochemical impedance spectroscopy (EIS) can disentangle charge-transfer resistances from this compound ion mobility effects .

Q. What strategies mitigate systematic bias in this compound activity assays involving complex matrices (e.g., biological or environmental samples)?

Advanced Research Focus
Matrix effects (e.g., organic matter or competing ions) require standard addition methods or matrix-matched calibration . For soil this compound analysis, pretreat samples with cation-exchange resins to remove interfering Na⁺/K⁺. In biological fluids, employ dialysis membranes to isolate free this compound ions from protein-bound species . Validate recovery rates (90–110%) via spike-and-recovery experiments .

Q. How do computational models complement experimental studies of this compound transport in ion-conductive materials?

Advanced Research Focus
Combine molecular dynamics (MD) simulations with electrochemical quartz crystal microbalance (EQCM) data to predict this compound diffusion coefficients in anion-exchange membranes. Parameterize models using experimental activation energies (Arrhenius plots) and validate against pulsed-field gradient NMR results . Open-source tools like LAMMPS or GROMACS facilitate force-field optimization for OH⁻ solvation dynamics .

Q. What protocols ensure ethical and rigorous data reporting in this compound research?

Methodological Best Practices

• Raw data archiving : Deposit spectra, chromatograms, and instrument logs in repositories like Zenodo or Figshare with DOI links .
• Uncertainty quantification : Report confidence intervals for kinetic constants (e.g., k ± SEM) and use error propagation formulas in derived parameters .
• Author contributions : Clearly delineate roles (e.g., experimental design, data curation) to meet CRediT taxonomy standards .